Cas no 1028385-91-2 (4-Bromo-N-(4-nitrophenyl)-N-phenylaniline)

• Product Name: 4-Bromo-N-(4-nitrophenyl)-N-phenylaniline
• CAS No: 1028385-91-2
• MF: C₁₈H₁₃BrN₂O₂
• MW: 369.212023496628
• CID: 5039890
• PubChem ID: 132918525
• Update Time: 2025-11-05

4-Bromo-N-(4-nitrophenyl)-N-phenylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-(4-nitrophenyl)-N-phenylaniline
• J3.508.011B
• 1028385-91-2
• N-(4-bromophenyl)-4-nitro-N-phenylaniline
• E75579
• BS-48688

• Inchi： 1S/C18H13BrN2O2/c19-14-6-8-16(9-7-14)20(15-4-2-1-3-5-15)17-10-12-18(13-11-17)21(22)23/h1-13H
• InChI Key： ZQHJNXTUZIUOQM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 368.01604g/mol
• Monoisotopic Mass: 368.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 49.1

Additional information on 4-Bromo-N-(4-nitrophenyl)-N-phenylaniline

Chemical Profile of 4-Bromo-N-(4-nitrophenyl)-N-phenylaniline (CAS No. 1028385-91-2)

4-Bromo-N-(4-nitrophenyl)-N-phenylaniline, identified by its Chemical Abstracts Service (CAS) number 1028385-91-2, is a significant organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of arylamine derivatives, characterized by its bromine substituent and nitro group on the phenyl ring, which contribute to its unique reactivity and potential applications.

The molecular structure of 4-Bromo-N-(4-nitrophenyl)-N-phenylaniline consists of a central aniline moiety linked to two phenyl rings, one of which is substituted with a bromine atom and the other with a nitro group. This arrangement imparts distinct electronic properties, making it a valuable intermediate in synthetic chemistry. The presence of both bromine and nitro functional groups allows for further derivatization through various chemical transformations, such as nucleophilic aromatic substitution, cross-coupling reactions, and reduction processes.

In recent years, 4-Bromo-N-(4-nitrophenyl)-N-phenylaniline has been explored for its potential in medicinal chemistry. The nitro group, in particular, is known for its ability to undergo reduction to an amine, which can be further functionalized to produce bioactive molecules. Researchers have been investigating its role in the synthesis of novel pharmaceuticals, including compounds with antimicrobial and anticancer properties. The bromine atom provides a handle for introducing additional functional groups via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in drug discovery.

One of the most compelling aspects of 4-Bromo-N-(4-nitrophenyl)-N-phenylaniline is its utility as a building block in the development of small-molecule inhibitors. Studies have demonstrated its incorporation into libraries of compounds designed to target specific biological pathways. For instance, derivatives of this molecule have been synthesized and evaluated for their activity against enzymes involved in inflammation and metabolic disorders. The structural features of 4-Bromo-N-(4-nitrophenyl)-N-phenylaniline make it an attractive candidate for generating molecules with high selectivity and potency.

The agrochemical industry has also shown interest in 4-Bromo-N-(4-nitrophenyl)-N-phenylaniline due to its potential as a precursor for herbicides and pesticides. The ability to modify its structure allows chemists to fine-tune its biological activity, leading to the development of more effective crop protection agents. Recent research has focused on optimizing synthetic routes to improve yields and reduce costs, making this compound more accessible for industrial applications.

From a synthetic chemistry perspective, 4-Bromo-N-(4-nitrophenyl)-N-phenylaniline serves as a versatile intermediate that can be transformed into a wide range of derivatives. Its reactivity is harnessed in multi-step syntheses where it acts as a key connecting piece between different functional groups. This flexibility has made it a staple in many research laboratories working on complex molecular architectures.

The pharmacological potential of 4-Bromo-N-(4-nitrophenyl)-N-phenylaniline continues to be an area of active investigation. Researchers are leveraging computational methods and high-throughput screening techniques to identify new applications for this compound and its derivatives. The integration of machine learning models has accelerated the discovery process by predicting binding affinities and identifying promising candidates for further experimental validation.

In conclusion, 4-Bromo-N-(4-nitrophenyl)-N-phenylaniline (CAS No. 1028385-91-2) represents a compound with substantial chemical diversity and therapeutic promise. Its unique structural features enable diverse synthetic modifications, making it indispensable in both pharmaceutical and agrochemical research. As advancements in synthetic methodologies continue to emerge, the applications of this molecule are expected to expand, driving innovation across multiple scientific disciplines.